(E)-2,3-dichloro-3-(isopropylsulfonyl)-N-(2-methylphenyl)-2-propenamide

• IUPAC Name: (E)-2,3-dichloro-N-(2-methylphenyl)-3-propan-2-ylsulfonylprop-2-enamide
• InChI: InChI=1S/C13H15Cl2NO3S/c1-8(2)20(18,19)12(15)11(14)13(17)16-10-7-5-4-6-9(10)3/h4-8H,1-3H3,(H,16,17)/b12-11-
• InChI Key: BLRKWGVQMXLVTR-QXMHVHEDSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=C(S(=O)(=O)C(C)C)Cl)Cl
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)/C(=C(/S(=O)(=O)C(C)C)\Cl)/Cl
• Molecular Formula: C13H15Cl2NO3S
• Molecular Weight: 336.2 g/mol

Description

(E)-2,3-dichloro-3-(isopropylsulfonyl)-N-(2-methylphenyl)-2-propenamide, or (E)-2,3-DCIP, is a chiral sulfonamide derivative with a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in biochemical experiments, and as an inhibitor in biological systems. This compound has been studied extensively in recent years, and its unique properties have made it an invaluable tool for scientists in a variety of fields. In

Scientific Research Applications

(E)-2,3-DCIP has a variety of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in biochemical experiments, and as an inhibitor in biological systems. In organic synthesis, (E)-2,3-DCIP has been used as a chiral auxiliary in the synthesis of optically active compounds. It has also been used as a catalyst in the synthesis of polymers, as well as in the synthesis of peptides and proteins. In biochemical experiments, (E)-2,3-DCIP has been used as a chiral ligand for the asymmetric transfer hydrogenation of ketones. In biological systems, (E)-2,3-DCIP has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the transmission of nerve signals.

Mechanism of Action

The mechanism of action of (E)-2,3-DCIP is not fully understood, but it is believed to involve the binding of the compound to the active site of the enzyme acetylcholinesterase. Acetylcholinesterase is an enzyme that is involved in the transmission of nerve signals. When (E)-2,3-DCIP binds to the active site of the enzyme, it inhibits its activity and prevents the transmission of nerve signals. This inhibition of acetylcholinesterase activity is believed to be the mechanism of action of (E)-2,3-DCIP in biological systems.
Biochemical and Physiological Effects
The biochemical and physiological effects of (E)-2,3-DCIP are not fully understood. However, studies have shown that the compound has anticholinesterase activity, meaning that it can inhibit the activity of the enzyme acetylcholinesterase. Inhibition of acetylcholinesterase activity can lead to an increase in the levels of acetylcholine in the body, which can have a variety of effects on the body. For example, it can lead to increased muscle contractions and increased alertness. In addition, studies have shown that (E)-2,3-DCIP can also act as an inhibitor of the enzyme lipoxygenase, which is involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

The advantages of (E)-2,3-DCIP for lab experiments include its high selectivity and low toxicity. It is a highly selective inhibitor of the enzyme acetylcholinesterase, and it has been shown to have low toxicity in laboratory animals. In addition, (E)-2,3-DCIP is relatively inexpensive and easy to obtain, making it a cost-effective reagent for use in lab experiments. However, there are some limitations to using (E)-2,3-DCIP for lab experiments. For example, it has a relatively low solubility in water, making it difficult to use in aqueous systems. In addition, (E)-2,3-DCIP is not very stable in solution, and it can degrade over time.

Future Directions

There are a number of potential future directions for (E)-2,3-DCIP. One potential direction is the development of new synthetic methods for the preparation of the compound. In addition, further research could be done to explore the biochemical and physiological effects of (E)-2,3-DCIP and to develop new applications for the compound. Finally, further studies could be done to explore the potential therapeutic applications of (E)-2,3-DCIP, such as its potential use as an anticholinesterase agent or as an inhibitor of the enzyme lipoxygenase.

Synthesis Methods

(E)-2,3-DCIP can be synthesized via a multi-step reaction sequence starting from 2-methylphenylacetic acid. The first step involves the reaction of 2-methylphenylacetic acid with thionyl chloride and triethylamine to form 2-methylphenylsulfonyl chloride. This intermediate is then reacted with isopropanol to produce (E)-2,3-dichloro-3-(isopropylsulfonyl)-N-(2-methylphenyl)-2-propenamide. This reaction is typically carried out in anhydrous acetonitrile at a temperature of 110°C.